Cas no 428490-81-7 (4-[(4-Bromobenzyl)oxy]-3-chloro-5-methoxybenzaldehyde)

• Product Name: 4-[(4-Bromobenzyl)oxy]-3-chloro-5-methoxybenzaldehyde
• CAS No: 428490-81-7
• MF: C₁₅H₁₂BrClO₃
• MW: 355.6110
• CID: 5095558
• Update Time: 2025-06-08

4-[(4-Bromobenzyl)oxy]-3-chloro-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(4-bromobenzyl)oxy]-3-chloro-5-methoxybenzaldehyde
• 4-[(4-bromophenyl)methoxy]-3-chloro-5-methoxybenzaldehyde
• 4-((4-Bromobenzyl)oxy)-3-chloro-5-methoxybenzaldehyde
• Cambridge id 6484127
• BBL024135
• STK199267
• 4-[(4-Bromobenzyl)oxy]-3-chloro-5-methoxybenzaldehyde

• Inchi： 1S/C15H12BrClO3/c1-19-14-7-11(8-18)6-13(17)15(14)20-9-10-2-4-12(16)5-3-10/h2-8H,9H2,1H3
• InChI Key： QXPSFUCSQHKTED-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])OC1C(=C([H])C(C([H])=O)=C([H])C=1OC([H])([H])[H])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5

Additional information on 4-[(4-Bromobenzyl)oxy]-3-chloro-5-methoxybenzaldehyde

Comprehensive Overview of 4-[(4-Bromobenzyl)oxy]-3-chloro-5-methoxybenzaldehyde (CAS No. 428490-81-7)

4-[(4-Bromobenzyl)oxy]-3-chloro-5-methoxybenzaldehyde is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a bromobenzyl ether group and a methoxybenzaldehyde core, makes it a valuable intermediate in synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery and material science.

The compound's CAS No. 428490-81-7 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. With the growing demand for high-purity intermediates, this aldehyde derivative has gained attention for its reproducibility in multi-step synthetic routes. Its chloro and bromo substituents enhance reactivity, enabling selective modifications—a feature highly sought after in medicinal chemistry and agrochemical development.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 4-[(4-Bromobenzyl)oxy]-3-chloro-5-methoxybenzaldehyde to reduce waste and energy consumption. Innovations in catalytic processes and solvent-free reactions are being explored to align with sustainability goals. Additionally, its compatibility with cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) positions it as a versatile building block for heterocyclic compounds.

Analytical characterization of this compound typically involves HPLC, NMR spectroscopy, and mass spectrometry to confirm purity and structural integrity. These techniques address common queries from quality-conscious buyers, such as "How to verify 428490-81-7 purity?" or "What solvents dissolve 4-[(4-Bromobenzyl)oxy]-3-chloro-5-methoxybenzaldehyde?"—topics frequently searched in academic and industrial forums.

In the context of drug discovery, this benzaldehyde derivative is investigated for its role in designing kinase inhibitors and antimicrobial agents. Its methoxy group contributes to enhanced bioavailability, a hot topic in ADMET optimization. Meanwhile, the 4-bromobenzyl moiety offers a handle for further functionalization, catering to the rising demand for structure-activity relationship (SAR) studies.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalability—key concerns for buyers sourcing CAS 428490-81-7 in bulk. Regulatory compliance, such as REACH and GMP standards, further elevates its marketability. Discussions on platforms like PubMed and SciFinder often highlight its use in peptide conjugation and fluorescent probe synthesis, reflecting diverse R&D applications.

Future research may explore its utility in nanotechnology or bioconjugation, aligning with trends in targeted drug delivery. As synthetic methodologies advance, 4-[(4-Bromobenzyl)oxy]-3-chloro-5-methoxybenzaldehyde is poised to remain a compound of strategic importance in both academic and industrial settings.